molecular formula C7H5FN2O3S B6211275 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione CAS No. 1226410-36-1

5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Cat. No. B6211275
CAS RN: 1226410-36-1
M. Wt: 216.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (FDBT) is a compound with a wide range of applications in scientific research. It is a heterocyclic compound composed of nitrogen, sulfur, and carbon atoms, and it has been studied extensively in the fields of biochemistry, physiology, and pharmacology. FDBT has been used in a variety of experiments, including those involving drug synthesis, enzyme inhibition, and metabolic pathways.

Scientific Research Applications

5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been used in a number of scientific research applications, including drug synthesis, enzyme inhibition, and metabolic pathways. For example, 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been used as a substrate for the synthesis of a number of drugs, including antifungal agents, antibiotics, and anti-inflammatory agents. Additionally, 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been used in the inhibition of enzymes, such as cytochrome P450 and monoamine oxidase, and it has been used to study metabolic pathways, such as those involved in the metabolism of drugs.

Mechanism of Action

The mechanism of action of 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is still not fully understood. However, it is believed that 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione binds to certain enzymes and inhibits their activity, thus affecting the metabolic pathways of drugs. Additionally, 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been shown to bind to certain receptors and activate them, thus affecting the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been shown to have a number of biochemical and physiological effects. For example, 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 and monoamine oxidase. Additionally, 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been shown to activate certain receptors, such as the 5-HT2A receptor, which is involved in the regulation of mood and behavior. 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has also been shown to affect the metabolism of drugs, as well as the absorption and excretion of drugs.

Advantages and Limitations for Lab Experiments

The use of 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione can be used in a variety of experiments, including those involving drug synthesis, enzyme inhibition, and metabolic pathways. However, one of the main limitations of using 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is that it is not very stable and can degrade over time. Additionally, 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione can interact with other compounds, which can lead to unwanted side effects.

Future Directions

The future directions of 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione research are numerous. For example, further research is needed to understand the mechanism of action of 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione and to determine the optimal conditions for synthesizing 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione. Additionally, further research is needed to understand the biochemical and physiological effects of 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione and to identify potential therapeutic applications. Finally, further research is needed to understand the advantages and limitations of using 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione in laboratory experiments and to identify potential new uses for 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione.

Synthesis Methods

5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione can be synthesized from a number of starting materials, including 5-fluorothiophene-2-carboxylic acid, 1,3-diaminopropane, and ethylene glycol. The most common synthesis method involves the reaction of 5-fluorothiophene-2-carboxylic acid with 1,3-diaminopropane in the presence of ethylene glycol. The reaction is catalyzed by a base, such as sodium hydroxide, and the resulting product is 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione involves the conversion of 2-aminobenzenesulfonamide to the desired product through a series of reactions.", "Starting Materials": [ "2-aminobenzenesulfonamide", "Sodium nitrite", "Hydrochloric acid", "Sodium bicarbonate", "Sodium nitrate", "Sulfuric acid", "Sodium hydroxide", "Fluorine gas", "Chlorine gas", "Acetic anhydride", "Acetic acid", "Sodium acetate", "Sodium chloride", "Water" ], "Reaction": [ "Diazotization of 2-aminobenzenesulfonamide with sodium nitrite and hydrochloric acid to form diazonium salt", "Addition of sodium bicarbonate to diazonium salt to form 2-aminobenzenesulfonic acid", "Nitration of 2-aminobenzenesulfonic acid with sodium nitrate and sulfuric acid to form 2-nitrobenzenesulfonic acid", "Reduction of 2-nitrobenzenesulfonic acid with sodium hydroxide to form 2-aminobenzenesulfonic acid", "Halogenation of 2-aminobenzenesulfonic acid with fluorine gas and chlorine gas to form 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione", "Acetylation of 5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione with acetic anhydride and acetic acid to form the final product", "Purification of the final product through recrystallization with sodium acetate and water" ] }

CAS RN

1226410-36-1

Product Name

5-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Molecular Formula

C7H5FN2O3S

Molecular Weight

216.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.